Cas no 109653-55-6 (1,2-Benzenediamine,4,4'-[1,5-pentanediylbis(oxy)]bis- (9CI))

• Product Name: 1,2-Benzenediamine,4,4'-[1,5-pentanediylbis(oxy)]bis- (9CI)
• CAS No: 109653-55-6
• MF: C₁₇H₂₄N₄O₂
• MW: 316.398063659668
• CID: 227198
• PubChem ID: 3066176
• Update Time: 2025-04-19

1,2-Benzenediamine,4,4'-[1,5-pentanediylbis(oxy)]bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,4,4'-[1,5-pentanediylbis(oxy)]bis- (9CI)
• o-Phenylenediamine,4,4'-(pentamethylenedioxy)bis- (6CI)
• 4-[5-(3,4-diaminophenoxy)pentoxy]benzene-1,2-diamine
• 109653-55-6
• AKOS040753380
• BRN 3425631
• 4,4'-Pentamethylenedioxybis(o-phenylenediamine)
• o-Phenylenediamine, 4,4'-pentamethylenedioxybis-
• M & B 2497
• DTXSID40149008
• 4-13-00-01448 (Beilstein Handbook Reference)

• Inchi： 1S/C17H24N4O2/c18-14-6-4-12(10-16(14)20)22-8-2-1-3-9-23-13-5-7-15(19)17(21)11-13/h4-7,10-11H,1-3,8-9,18-21H2
• InChI Key： JVJALUWIKDCMKQ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=C(C=1)N)N)CCCCCOC1C=CC(=C(C=1)N)N

Computed Properties

• Exact Mass: 316.19012
• Monoisotopic Mass: 316.19
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 8
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 123Ų

Experimental Properties

• Density: 1.231
• Boiling Point: 606.2°C at 760 mmHg
• Flash Point: 359.3°C
• Refractive Index: 1.658
• PSA: 122.54
• LogP: 4.96830

1,2-Benzenediamine,4,4'-[1,5-pentanediylbis(oxy)]bis- (9CI) Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).